Cas no 1797023-93-8 (N-[(1-phenylpyrrolidin-2-yl)methyl]-3-[4-(trifluoromethyl)phenyl]propanamide)

• Product Name: N-[(1-phenylpyrrolidin-2-yl)methyl]-3-[4-(trifluoromethyl)phenyl]propanamide
• CAS No: 1797023-93-8
• MF: C₂₁H₂₃F₃N₂O
• MW: 376.415335893631
• CID: 5369965
• Update Time: 2025-11-02

N-[(1-phenylpyrrolidin-2-yl)methyl]-3-[4-(trifluoromethyl)phenyl]propanamide Chemical and Physical Properties

Names and Identifiers

• N-[(1-phenylpyrrolidin-2-yl)methyl]-3-[4-(trifluoromethyl)phenyl]propanamide

• Inchi： 1S/C21H23F3N2O/c22-21(23,24)17-11-8-16(9-12-17)10-13-20(27)25-15-19-7-4-14-26(19)18-5-2-1-3-6-18/h1-3,5-6,8-9,11-12,19H,4,7,10,13-15H2,(H,25,27)
• InChI Key： MJOXTUKZZVHTQR-UHFFFAOYSA-N
• SMILES： C(NCC1CCCN1C1=CC=CC=C1)(=O)CCC1=CC=C(C(F)(F)F)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on N-[(1-phenylpyrrolidin-2-yl)methyl]-3-[4-(trifluoromethyl)phenyl]propanamide

Comprehensive Analysis of N-[(1-phenylpyrrolidin-2-yl)methyl]-3-[4-(trifluoromethyl)phenyl]propanamide (CAS No. 1797023-93-8) and Its Applications

In the realm of organic chemistry and pharmaceutical research, N-[(1-phenylpyrrolidin-2-yl)methyl]-3-[4-(trifluoromethyl)phenyl]propanamide (CAS No. 1797023-93-8) has emerged as a compound of significant interest. This molecule, characterized by its unique structural features, combines a pyrrolidine scaffold with a trifluoromethylphenyl moiety, making it a versatile candidate for various applications. Researchers and industry professionals are increasingly exploring its potential in drug discovery, material science, and agrochemical development.

The compound's CAS number 1797023-93-8 serves as a critical identifier in chemical databases, ensuring precise tracking and regulatory compliance. Its systematic name, N-[(1-phenylpyrrolidin-2-yl)methyl]-3-[4-(trifluoromethyl)phenyl]propanamide, highlights the presence of a phenylpyrrolidine core linked to a propanamide chain, further substituted with a trifluoromethyl group. This structural complexity contributes to its unique physicochemical properties, such as solubility, stability, and binding affinity, which are essential for its functional roles.

Recent trends in scientific literature and search engine queries reveal growing curiosity about trifluoromethyl-containing compounds due to their enhanced bioavailability and metabolic stability. The trifluoromethyl group in N-[(1-phenylpyrrolidin-2-yl)methyl]-3-[4-(trifluoromethyl)phenyl]propanamide is particularly noteworthy, as it often improves lipophilicity and resistance to enzymatic degradation. These attributes align with current demands for long-acting pharmaceutical agents and high-performance materials.

Another hot topic in the context of this compound is its potential role in central nervous system (CNS) drug development. The phenylpyrrolidine moiety is a common pharmacophore in neuroactive molecules, suggesting possible applications in treating neurological disorders. Researchers are investigating its interactions with neurotransmitter receptors and ion channels, which could pave the way for novel therapeutics targeting conditions like anxiety, depression, or chronic pain.

From a synthetic chemistry perspective, the preparation of N-[(1-phenylpyrrolidin-2-yl)methyl]-3-[4-(trifluoromethyl)phenyl]propanamide involves multi-step organic transformations, including amide coupling and reductive amination. These methods are frequently searched by chemists seeking efficient protocols for heterocyclic compound synthesis. Optimizing these processes is crucial for scaling up production while maintaining high purity and yield, which are vital for industrial applications.

Environmental and sustainability considerations are also driving interest in this compound. The trifluoromethyl group is often scrutinized for its environmental persistence, prompting studies into green chemistry alternatives or biodegradable derivatives. Balancing efficacy with ecological impact is a key challenge for researchers working with fluorinated compounds like 1797023-93-8.

In material science, the compound's aromatic and fluorinated components make it a candidate for advanced polymer additives or liquid crystal formulations. Its ability to influence material properties such as thermal stability and optical clarity is under exploration, aligning with the growing demand for high-performance materials in electronics and coatings.

For researchers and manufacturers, understanding the spectroscopic properties of N-[(1-phenylpyrrolidin-2-yl)methyl]-3-[4-(trifluoromethyl)phenyl]propanamide is essential. Techniques like NMR, IR spectroscopy, and mass spectrometry are routinely employed to characterize its structure and purity. These analytical methods are frequently searched topics, reflecting their importance in quality control and research validation.

In conclusion, N-[(1-phenylpyrrolidin-2-yl)methyl]-3-[4-(trifluoromethyl)phenyl]propanamide (CAS No. 1797023-93-8) represents a multifaceted compound with promising applications across pharmaceuticals, materials, and agrochemicals. Its unique structure, combined with the growing interest in fluorinated compounds and heterocyclic chemistry, positions it as a valuable subject for ongoing research and development. As scientific inquiry and industrial needs evolve, this compound is likely to remain at the forefront of innovation in its field.